molecular formula C19H20N4O4S B297176 2-{3-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methyl-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide

2-{3-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methyl-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide

Cat. No. B297176
M. Wt: 400.5 g/mol
InChI Key: ZOLNYQBBTBYJLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{3-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methyl-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-{3-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methyl-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide is not fully understood. However, it is believed to work by inhibiting various enzymes and pathways involved in the development and progression of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-{3-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methyl-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide has various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{3-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methyl-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide in lab experiments is its high potency and selectivity. However, one of the limitations is its poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-{3-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methyl-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide. One direction is to further study its potential applications in the field of medicine, particularly in the treatment of cancer and autoimmune diseases. Another direction is to study its potential use as a pesticide in the field of agriculture. Additionally, further research can be conducted to improve its solubility and stability in water, which can increase its potential applications in various fields.

Synthesis Methods

The synthesis of 2-{3-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methyl-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide involves the reaction of 2-methylindole-3-acetic acid with N-(2-methoxyethyl)-N-methylacetamide in the presence of thionyl chloride and triethylamine. The resulting product is then reacted with 4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidine in the presence of potassium carbonate to obtain the final product.

Scientific Research Applications

2-{3-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methyl-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide has been extensively studied for its potential applications in various fields. In the field of medicine, it has shown promising results in the treatment of cancer, inflammation, and autoimmune diseases. In the field of agriculture, it has been studied for its potential use as a pesticide. It has also been studied for its potential applications in the field of materials science, such as in the development of organic electronics and sensors.

properties

Molecular Formula

C19H20N4O4S

Molecular Weight

400.5 g/mol

IUPAC Name

2-[3-[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]-2-methylindol-1-yl]-N-(2-methoxyethyl)acetamide

InChI

InChI=1S/C19H20N4O4S/c1-11-13(9-14-17(25)21-19(28)22-18(14)26)12-5-3-4-6-15(12)23(11)10-16(24)20-7-8-27-2/h3-6,9H,7-8,10H2,1-2H3,(H,20,24)(H2,21,22,25,26,28)

InChI Key

ZOLNYQBBTBYJLW-UHFFFAOYSA-N

SMILES

CC1=C(C2=CC=CC=C2N1CC(=O)NCCOC)C=C3C(=O)NC(=S)NC3=O

Canonical SMILES

CC1=C(C2=CC=CC=C2N1CC(=O)NCCOC)C=C3C(=O)NC(=S)NC3=O

Origin of Product

United States

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